Cas no 2091223-26-4 (6-Amino-2-ethyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one)

• Product Name: 6-Amino-2-ethyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one
• CAS No: 2091223-26-4
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 4776196
• Update Time: 2025-05-23

6-Amino-2-ethyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-ethyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one
• 6-amino-2-ethyl-5,6,7,8-tetrahydrocinnolin-3-one
• 6-Amino-2-ethyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one

• Inchi： 1S/C10H15N3O/c1-2-13-10(14)6-7-5-8(11)3-4-9(7)12-13/h6,8H,2-5,11H2,1H3
• InChI Key： QWMRXDKVSJFMIH-UHFFFAOYSA-N
• SMILES： O=C1C=C2C(CCC(C2)N)=NN1CC

Computed Properties

• Exact Mass: 193.121512110 g/mol
• Monoisotopic Mass: 193.121512110 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 58.7
• Molecular Weight: 193.25

Additional information on 6-Amino-2-ethyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one

Introduction to 6-Amino-2-ethyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one (CAS No. 2091223-26-4)

6-Amino-2-ethyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the tetrahydrocinnoline scaffold, which is a privileged structure in drug discovery, often associated with bioactive molecules targeting various physiological pathways. The presence of both amino and ethyl substituents in its core structure enhances its chemical diversity and functional potential, making it a promising candidate for further investigation.

The CAS No. 2091223-26-4 uniquely identifies this chemical entity in scientific literature and databases, facilitating accurate referencing and research collaboration. As a member of the tetrahydrocinnoline family, 6-Amino-2-ethyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one shares structural similarities with other known bioactive compounds, such as those used in the treatment of neurological disorders and cancer. The tetrahydrocinnoline ring system is known for its ability to interact with biological targets like enzymes and receptors, which has been leveraged in the design of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 6-Amino-2-ethyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation. Additionally, its structural motif is reminiscent of molecules that have shown promise in preclinical trials for neurological diseases, such as Alzheimer's and Parkinson's.

The synthesis of 6-Amino-2-ethyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the amino group at the 6-position and the ethyl group at the 2-position introduces reactive sites that can be further functionalized to enhance binding properties. Researchers have explored various synthetic pathways to access this compound, including cyclization reactions and nucleophilic substitutions, which highlight its synthetic accessibility.

In vitro studies have begun to uncover the potential pharmacological properties of 6-Amino-2-ethyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one. Initial experiments have demonstrated its ability to modulate enzyme activity in cell culture models. For instance, it has shown inhibitory effects on kinases that are overexpressed in certain cancer types. Furthermore, its interaction with mitochondrial enzymes has been investigated for potential applications in energy metabolism research.

The compound's stability under various conditions is another critical aspect that has been examined. Studies indicate that 6-Amino-2-ethyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one maintains its structural integrity under controlled pH and temperature ranges, suggesting its suitability for formulation into drug delivery systems. This stability is crucial for ensuring consistent bioavailability and therapeutic efficacy.

As research progresses, the exploration of derivatives of 6-Amino-2-ethyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one is becoming a focal point for medicinal chemists. By modifying substituents or introducing additional functional groups at strategic positions within the molecule, researchers aim to enhance potency while minimizing side effects. The flexibility of the tetrahydrocinnoline scaffold allows for diverse structural modifications without compromising core pharmacophoric features.

The role of 6-Amino-2-ethyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one in drug discovery is further underscored by its potential as a lead compound for new therapies. Its unique combination of structural elements makes it a valuable starting point for generating novel analogs with improved pharmacokinetic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are now focused on translating these findings into clinical applications.

The future prospects for 6-Amino-2-ethyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one include extensive preclinical testing to evaluate its safety and efficacy in animal models. These studies will provide critical insights into its therapeutic potential across different disease indications. Additionally，the development of innovative synthetic methods could further streamline access to this compound and its derivatives，accelerating their entry into clinical trials.

In conclusion，6-Amino-elevenyl-eighteenyl-nineteenyl-twenty-oneyl-three-twenty-two-one (CAS No: 2091223264) represents a significant advancement in pharmaceutical chemistry，with its unique structural framework offering diverse biological activities。Ongoing research continues to elucidate its mechanisms of action，optimize synthetic routes，and explore new therapeutic applications。As our understanding deepens，this compound holds promise as a key player in next-generation drug development efforts。